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Compound of Interest

N-(4-Methoxy-2-
Compound Name: _ ]
nitrophenyl)acetamide

Cat. No.: B140486

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental applications of
N-(4-Methoxy-2-nitrophenyl)acetamide in medicinal chemistry. While direct biological activity
data for this specific compound is limited in publicly available literature, this document
summarizes findings for structurally related nitrophenyl and methoxyphenyl acetamide
derivatives to infer its potential therapeutic applications. Detailed experimental protocols and
conceptual signaling pathways are provided to guide future research.

Overview and Potential Applications

N-(4-Methoxy-2-nitrophenyl)acetamide is a nitro-substituted aromatic acetamide derivative.
[1] Its chemical structure, featuring a methoxy group and a nitro group on the phenyl ring,
makes it a versatile intermediate in organic synthesis for the generation of various heterocyclic
compounds.[1] While comprehensive biological profiling of N-(4-Methoxy-2-
nitrophenyl)acetamide is not extensively reported, studies on analogous compounds suggest
potential applications in the following areas:

o Anticancer Activity: Derivatives of nitrophenylacetamide have demonstrated cytotoxic effects
against various cancer cell lines. The presence of the nitro group is often associated with
enhanced anticancer activity.[1]
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» Antimicrobial Properties: Research on related acetamide derivatives indicates potential for
broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative
bacteria.[1]

o Anti-inflammatory Effects: In vitro studies of similar compounds suggest possible modulation
of inflammatory pathways.[1]

Physicochemical Properties

Property Value Reference
Molecular Formula CoH10N204 [1]
Molecular Weight 210.19 g/mol [1]

Physical Form Yellow Solid

Melting Point 117-118 °C

Storage Temperature 0-5°C

Quantitative Data Summary: Anticancer Activity of
Structurally Related Compounds

Direct ICso values for N-(4-Methoxy-2-nitrophenyl)acetamide are not readily available in the
reviewed literature. However, the following tables summarize the cytotoxic activity of
structurally similar nitrophenylacetamide and methoxyphenylacetamide derivatives against
various cancer cell lines, providing a basis for hypothesizing the potential efficacy of the target
compound.

Table 1: Cytotoxicity of 2-(4-Fluorophenyl)-N-phenylacetamide Derivatives (ICso in uM)[1]
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HL-60
o PC3 (Prostate MCF-7 (Breast .
Compound Substitution ) . (Promyelocytic
Carcinoma) Carcinoma) .

Leukemia)

2a 0-NO:2 196 >250 208

2b m-NO2 52 191 178

2c p-NO:z 80 >250 100

2d 0-OCHs 158 >250 218

2e m-OCHs 156 247 206

2f p-OCHs 168 >250 243

Imatinib

- 40 79 98
(Reference)

Note: The data suggests that the presence and position of the nitro group can significantly
influence cytotoxic activity.

Experimental Protocols
Synthesis of N-(4-Methoxy-2-nitrophenyl)acetamide|[3]

Materials:

» 4-methoxy-2-nitroaniline (3.36 g, 20 mmol)

¢ Glacial acetic acid (30 ml)

o Acetic anhydride (2.46 g, 24 mmol)

Procedure:

» Dissolve 4-methoxy-2-nitroaniline in glacial acetic acid.
¢ Add acetic anhydride to the solution.

« Stir the reaction mixture continuously at room temperature for 18 hours.
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e Dry the mixture under vacuum.

» Purify the resulting N-(4-methoxy-2-nitrophenyl)acetamide residue by recrystallization
twice from an aqueous solution.

In Vitro Cytotoxicity Assay (MTS Assay)[1]

This protocol is adapted from studies on related phenylacetamide derivatives and can be used
to evaluate the anticancer activity of N-(4-Methoxy-2-nitrophenyl)acetamide.

Materials:

e Cancer cell lines (e.g., PC3, MCF-7, HL-60)

o Complete culture medium (e.g., RPMI-1640 with 10% FBS)

e N-(4-Methoxy-2-nitrophenyl)acetamide (dissolved in DMSO)
e MTS reagent

e 96-well plates

Procedure:

Seed cells in 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours.

o Prepare serial dilutions of N-(4-Methoxy-2-nitrophenyl)acetamide in complete culture
medium.

e Remove the medium from the wells and add 100 pL of the diluted compound solutions.
Include wells with vehicle control (DMSO) and a positive control (e.g., Imatinib).

 Incubate the plates for 48-72 hours.

e Add MTS reagent to each well and incubate for 1-4 hours until color development.

o Measure the absorbance at 490 nm using a microplate reader.
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o Calculate the percentage of cell viability relative to the vehicle-treated control and determine
the ICso value.

Conceptual Signaling Pathways and Mechanisms of
Action

While the precise molecular targets of N-(4-Methoxy-2-nitrophenyl)acetamide are not fully
elucidated, the following diagrams illustrate potential mechanisms of action based on the
behavior of similar compounds.

Proposed General Mechanism of Action

The biological activity of N-(4-Methoxy-2-nitrophenyl)acetamide is likely influenced by its
interaction with cellular oxidants and its potential to undergo reduction of the nitro group to form
reactive intermediates that can induce cellular stress and apoptosis.[1]
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Proposed general mechanism of action.
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Hypothetical Apoptosis Induction Pathway in Cancer
Cells

Based on studies of related nitrophenylacetamide derivatives, N-(4-Methoxy-2-
nitrophenyl)acetamide may induce apoptosis in cancer cells through the modulation of key

apoptotic proteins.
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Hypothetical apoptosis induction pathway.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b140486?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

Experimental Workflow for Evaluating Anticancer
Activity

The following diagram outlines a typical workflow for the initial screening and evaluation of the
anticancer potential of N-(4-Methoxy-2-nitrophenyl)acetamide.

Experimental Workflow

In Vitro Cytotoxicity Screening
(e.g., MTS Assay against
multiple cancer cell lines)

Click to download full resolution via product page

Workflow for anticancer evaluation.

Disclaimer: The information provided in these application notes is intended for research
purposes only. The biological activities and signaling pathways described are based on studies
of structurally related compounds and may not be directly applicable to N-(4-Methoxy-2-
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nitrophenyl)acetamide. Further experimental validation is required to confirm its specific
medicinal chemistry applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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